Cas no 1466957-26-5 (3-(2,6-Dichloro-4-pyrimidinyl)Benzonitrile)

• Product Name: 3-(2,6-Dichloro-4-pyrimidinyl)Benzonitrile
• CAS No: 1466957-26-5
• MF: C₁₁H₅Cl₂N₃
• MW: 250.083499670029
• CID: 2134335
• Update Time: 2023-08-03

3-(2,6-Dichloro-4-pyrimidinyl)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-4-pyrimidinyl)Benzonitrile
• 3-(2,6-Dichloro-4-pyrimidinyl)Benzonitrile

• Inchi： 1S/C11H5Cl2N3/c12-10-5-9(15-11(13)16-10)8-3-1-2-7(4-8)6-14/h1-5H
• InChI Key： LSTRPTKYFPQEFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=C(C#N)C=2)=NC(=N1)Cl

Computed Properties

• Exact Mass: 248.986
• Monoisotopic Mass: 248.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6